N-(1-benzyl-3-methyl-1H-pyrazol-5-yl)-2-(4-fluorophenoxy)acetamide
Overview
Description
N-(1-benzyl-3-methyl-1H-pyrazol-5-yl)-2-(4-fluorophenoxy)acetamide, also known as BMFPA, is a chemical compound that has been studied for its potential use in various scientific research applications.
Mechanism of Action
N-(1-benzyl-3-methyl-1H-pyrazol-5-yl)-2-(4-fluorophenoxy)acetamide works by binding to specific proteins in the cell, such as BRD4, and inhibiting their activity. This leads to a decrease in the expression of genes that are involved in cell growth and proliferation, ultimately resulting in the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in the cell. In addition to its inhibitory effects on cancer cell growth, this compound has been shown to modulate the activity of various enzymes and signaling pathways in the cell. For example, this compound has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and are involved in the development of cancer.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(1-benzyl-3-methyl-1H-pyrazol-5-yl)-2-(4-fluorophenoxy)acetamide in lab experiments is its specificity for certain proteins in the cell, such as BRD4. This allows researchers to selectively target these proteins and study their role in biological systems. However, one limitation of using this compound is its potential toxicity, which can vary depending on the dose and duration of treatment.
Future Directions
There are several future directions for research on N-(1-benzyl-3-methyl-1H-pyrazol-5-yl)-2-(4-fluorophenoxy)acetamide. One area of interest is the development of more potent and selective inhibitors of BRD4 and other proteins involved in cancer cell growth. In addition, this compound and other chemical probes can be used to study the role of protein-protein interactions in various biological processes, such as gene expression and cell signaling. Finally, this compound and other compounds can be used to develop new therapies for cancer and other diseases.
Scientific Research Applications
N-(1-benzyl-3-methyl-1H-pyrazol-5-yl)-2-(4-fluorophenoxy)acetamide has been studied for its potential use in various scientific research applications, including as a potential treatment for cancer and as a tool for studying the role of protein-protein interactions in biological systems. In cancer research, this compound has been shown to inhibit the growth of cancer cells by targeting a specific protein known as bromodomain-containing protein 4 (BRD4). In addition, this compound has been used as a chemical probe to study the interaction between BRD4 and other proteins in the cell.
Properties
IUPAC Name |
N-(2-benzyl-5-methylpyrazol-3-yl)-2-(4-fluorophenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN3O2/c1-14-11-18(23(22-14)12-15-5-3-2-4-6-15)21-19(24)13-25-17-9-7-16(20)8-10-17/h2-11H,12-13H2,1H3,(H,21,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEQJNDMXMBGJOS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)COC2=CC=C(C=C2)F)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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